Cas no 1268520-21-3 (tert-Butyl 3-(aminomethyl)-2-oxa-8-azaspiro[4.5]decane-8-carboxylate)

• Product Name: tert-Butyl 3-(aminomethyl)-2-oxa-8-azaspiro[4.5]decane-8-carboxylate
• CAS No: 1268520-21-3
• MF: C₁₄H₂₆N₂O₃
• MW: 270.367844104767
• CID: 4566151
• Update Time: 2025-10-29

tert-Butyl 3-(aminomethyl)-2-oxa-8-azaspiro[4.5]decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(aminomethyl)-2-oxa-8-azaspiro[4.5]decane-8-carboxylate
• AT28756
• AM805289
• 3-Aminomethyl-2-oxa-8-aza-spiro[4.5]decane-8-carboxylic acid tert-butyl ester

• Inchi： 1S/C14H26N2O3/c1-13(2,3)19-12(17)16-6-4-14(5-7-16)8-11(9-15)18-10-14/h11H,4-10,15H2,1-3H3
• InChI Key： KZIVKLLJQLIJKP-UHFFFAOYSA-N
• SMILES： O1C(CN)CC2(C1)CCN(C(=O)OC(C)(C)C)CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 330
• XLogP3: 0.8
• Topological Polar Surface Area: 64.8

Additional information on tert-Butyl 3-(aminomethyl)-2-oxa-8-azaspiro[4.5]decane-8-carboxylate

Comprehensive Guide to tert-Butyl 3-(aminomethyl)-2-oxa-8-azaspiro[4.5]decane-8-carboxylate (CAS No. 1268520-21-3)

tert-Butyl 3-(aminomethyl)-2-oxa-8-azaspiro[4.5]decane-8-carboxylate (CAS No. 1268520-21-3) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This spirocyclic compound features a unique structural framework, combining an aminomethyl group, an oxa (oxygen-containing) ring, and an azaspiro[4.5]decane core, making it a valuable intermediate in drug discovery and development.

The compound's molecular formula is C₁₄H₂₆N₂O₃, with a molecular weight of 270.37 g/mol. Its structural complexity and functional groups, such as the tert-butyl carboxylate and aminomethyl moieties, contribute to its versatility in synthetic chemistry. Researchers often utilize this compound in the preparation of bioactive molecules, particularly in the development of central nervous system (CNS) drugs and enzyme inhibitors.

One of the key advantages of tert-Butyl 3-(aminomethyl)-2-oxa-8-azaspiro[4.5]decane-8-carboxylate is its stability under various reaction conditions, which makes it suitable for multi-step synthetic processes. The tert-butyl protecting group can be selectively removed under mild acidic conditions, allowing for further functionalization of the molecule. This property is particularly valuable in peptide synthesis and the construction of complex heterocycles.

In recent years, the demand for spirocyclic compounds like this has surged due to their applications in medicinal chemistry. The azaspiro[4.5]decane scaffold is frequently found in molecules targeting G protein-coupled receptors (GPCRs), which are crucial in treating neurological disorders. This aligns with current trends in drug discovery, where researchers focus on neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of tert-Butyl 3-(aminomethyl)-2-oxa-8-azaspiro[4.5]decane-8-carboxylate typically involves multi-step organic reactions, including cyclization, amination, and esterification. Advanced techniques like microwave-assisted synthesis and flow chemistry have been employed to improve yields and reduce reaction times, reflecting the growing emphasis on green chemistry and sustainable practices in the pharmaceutical industry.

From a commercial perspective, this compound is available from several specialty chemical suppliers, often with high purity grades (>95%). Its price varies depending on quantity and supplier, but it remains a cost-effective option for researchers exploring novel drug candidates. The market for such pharmaceutical intermediates is expected to grow significantly, driven by increasing R&D investments in biopharmaceuticals and personalized medicine.

Quality control of tert-Butyl 3-(aminomethyl)-2-oxa-8-azaspiro[4.5]decane-8-carboxylate is crucial for research applications. Analytical methods such as HPLC, NMR spectroscopy, and mass spectrometry are routinely used to verify its identity and purity. Researchers should store this compound in a cool, dry place, preferably under inert atmosphere, to maintain its stability over time.

Looking ahead, the unique structural features of tert-Butyl 3-(aminomethyl)-2-oxa-8-azaspiro[4.5]decane-8-carboxylate position it as a promising building block for future drug development. Its compatibility with various click chemistry reactions and potential for creating targeted drug delivery systems make it particularly relevant in the era of precision medicine. As the pharmaceutical industry continues to explore innovative therapeutic approaches, compounds like this will likely play an increasingly important role in drug discovery pipelines.

For researchers working with tert-Butyl 3-(aminomethyl)-2-oxa-8-azaspiro[4.5]decane-8-carboxylate, it's important to consult the latest literature and patent filings to stay updated on its emerging applications. The compound's versatility and the growing interest in spirocyclic architectures suggest that its utility will continue to expand across various domains of chemical biology and medicinal chemistry in the coming years.